Cas no 2408-17-5 ((trifluoromethyl)thioacetic acid)

(trifluoromethyl)thioacetic acid structure

2408-17-5 structure

Product Name:(trifluoromethyl)thioacetic acid

CAS No:2408-17-5

Molecular Formula:C₃H₃O₂F₃S

Molecular Weight:160.11492

CID:1088366

PubChem ID:3386253

(trifluoromethyl)thioacetic acid Properties

Names and Identifiers

- 2-((Trifluoromethyl)thio)acetic acid
- (TRIFLUOROMETHYL)THIO]ACETIC ACID
- 2-(trifluoromethylsulfanyl)acetic acid
- 2-[(trifluoromethyl)sulfanyl]acetic acid
- [(trifluoromethyl)thio]acetic acid
- [(trifluoromethyl)sulfanyl]acetic acid
- J-015342
- 2408-17-5
- Acetic acid, [(trifluoromethyl)thio]-
- EN300-37281
- BS-40379
- CDXSCTQQQWTJNJ-UHFFFAOYSA-N
- Z57932525
- trifluoromethylmercaptoacetic acid
- Trifluoromethylsulfanyl-acetic acid
- AT40916
- CS-0247732
- MFCD01050155
- acetic acid, trifluoromethylthio-
- SCHEMBL8670281
- DTXSID90392007
- AKOS008968689
- 2-((Trifluoromethyl)thio)aceticacid
- (Trifluoromethylthio)acetic acid
- MDL： MFCD01050155
- InChIKey： CDXSCTQQQWTJNJ-UHFFFAOYSA-N
- Inchi： InChI=1S/C3H3F3O2S/c4-3(5,6)9-1-2(7)8/h1H2,(H,7,8)
- SMILES： C(C(=O)O)SC(F)(F)F

Computed Properties

Exact Mass: 159.98059
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 3
Monoisotopic Mass: 159.98058499g/mol
Heavy Atom Count: 9
Complexity: 110
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.7
Topological Polar Surface Area: 62.6Å²

Experimental Properties

PSA: 37.3

(trifluoromethyl)thioacetic acid Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00J2YV-50mg	[(trifluoromethyl)thio]acetic acid	2408-17-5	95%	50mg	$165.00	2024-05-22
A2B Chem LLC	AI89511-50mg	2-((Trifluoromethyl)thio)acetic acid	2408-17-5	95%	50mg	$127.00	2024-04-20
Aaron	AR00J377-50mg	[(trifluoromethyl)thio]acetic acid	2408-17-5	95%	50mg	$145.00
abcr	AB290049-10g	[(Trifluoromethyl)thio]acetic acid, 95%; .	2408-17-5	95%	10g	€1890.00
Ambeed	A396190-100mg	2-((Trifluoromethyl)thio)acetic acid	2408-17-5	95%	100mg	$121.0	2025-03-05
Enamine	EN300-37281-0.05g	2-[(trifluoromethyl)sulfanyl]acetic acid	2408-17-5	95%	0.05g	$87.0
eNovation Chemicals LLC	Y1250186-1g	[(trifluoromethyl)thio]acetic acid	2408-17-5	95%	1g	$685
TRC	T898835-10mg	[(trifluoromethyl)thio]acetic acid	2408-17-5		10mg	$ 50.00	2022-06-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1318402-50mg	2-[(trifluoromethyl)sulfanyl]acetic acid	2408-17-5	95+%	50mg	￥1562.00	2023-04-14
SHENG KE LU SI SHENG WU JI SHU	sc-356174-250 mg	[(trifluoromethyl)thio]acetic acid,	2408-17-5		250MG	￥1,805.00	2023-07-10

(trifluoromethyl)thioacetic acid Related Literature

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2. Copper-catalyzed, aerobic oxidative cross-coupling of alkynes with arylboronic acids: remarkable selectivity in 2,6-lutidine media†‡

Tomohiro Yasukawa,Hiroyuki Miyamura,Shū Kobayashi Org. Biomol. Chem., 2011,9, 6208-6210
3. Versatile nature of anthanthrone based polymers as active multifunctional semiconductors for various organic electronic devices†

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4. Ultrahigh overall-performance phase-change memory by yttrium dragging†

Bin Liu,Kaiqi Li,Jian Zhou,Liangcai Wu,Zhitang Song,Weisheng Zhao,Zhimei Sun J. Mater. Chem. C, 2023,11, 1360-1368
5. Mechanism of general acid–base catalysis in transesterification of an RNA model phosphodiester studied with strongly basic catalysts†

David O. Corona-Martínez,Olga Taran,Anatoly K. Yatsimirsky Org. Biomol. Chem., 2010,8, 873-880
6. A β-cyclodextrin-containing polymeric salicylidene Schiff base: synthesis, zinc ion coordination and fluorescence resonance energy transfer with protein

Hui Liang,Jiang Lu Polym. Chem., 2013,4, 1557-1564
7. Preferential orientation of anisotropic polythiophene rods toward macroscopic chain ordering†

Alexandre Legrand,Takashi Uemura Mol. Syst. Des. Eng., 2023,8, 316-322
8. Promoting oxygen reduction via coordination environment modulation through secondary metal-atom incorporation†‡

Haozhou Yang,Tianyu Zhang,Xiao Chi,Xiaojiang Yu,Junmei Chen,Jiayi Chen,Chunfeng Li,Shengdong Tan,Qian He,Xun Wang,Lei Wang J. Mater. Chem. A, 2022,10, 19626-19634
9. Recent advances in thin film nanocomposite membranes containing an interlayer (TFNi): fabrication, applications, characterization and perspectives

Jianmin Wang RSC Adv., 2022,12, 34245-34267
10. Controlled modulation of the helical sense and the elongation of poly(phenylacetylene)s by polar and donor effects†‡

Seila Leiras,Félix Freire,José M. Seco,Emilio Quiñoá,Ricardo Riguera Chem. Sci., 2013,4, 2735-2743

Related Categories

Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Halogenated fatty acids

2408-17-5 ((trifluoromethyl)thioacetic acid) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:2408-17-5)(trifluoromethyl)thioacetic acid

Purity:99%/99%/99%

Quantity:250mg/1g/5g

Price($):158.0/383.0/1151.0